Cas no 1544926-29-5 (3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one
• CAS No: 1544926-29-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6398698
• PubChem ID: 82990007
• Update Time: 2025-05-22

3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one
• EN300-1107909
• AKOS021309818
• 1544926-29-5

• Inchi： 1S/C12H18N2O/c13-11-9-14(7-6-12(11)15)8-10-4-2-1-3-5-10/h6-7,9-10H,1-5,8,13H2
• InChI Key： SKZUCZPDAFZWNJ-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)CC1CCCCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one

3-Amino-1-(Cyclohexylmethyl)-1,4-Dihydropyridin-4-One: A Comprehensive Overview

The compound with CAS No. 1544926-29-5, commonly referred to as 3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their potential applications in drug development and material science.

Dihydropyridines are a versatile class of compounds characterized by their six-membered ring structure with two adjacent nitrogen atoms and two double bonds. The presence of the cyclohexylmethyl group in this compound adds unique steric and electronic properties, making it an interesting subject for further research. Recent studies have highlighted the potential of this compound in neuroprotective and antioxidant applications, which are critical areas in modern medicine.

One of the most notable aspects of 3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one is its ability to act as a precursor for more complex molecules. For instance, researchers have explored its role in the synthesis of calcium channel blockers, which are essential for treating cardiovascular diseases such as hypertension and angina pectoris. The amino group in the molecule plays a crucial role in enabling these pharmacological activities by facilitating interactions with cellular receptors.

Recent advancements in computational chemistry have allowed scientists to better understand the molecular dynamics of this compound. Using techniques such as molecular docking and quantum mechanics, researchers have identified key interactions that contribute to its bioactivity. For example, the cyclohexylmethyl group has been shown to enhance membrane permeability, while the dihydropyridine ring provides a rigid framework for receptor binding.

In addition to its pharmacological applications, 3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one has also been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for use in catalysis and sensor technology. Recent studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, particularly in the synthesis of enantioselective products.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the dihydropyridine ring through cyclization reactions and the subsequent introduction of functional groups such as the amino and cyclohexylmethyl groups. Researchers have optimized these steps to improve yield and purity, making large-scale production more feasible.

One area where 3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one has shown particular promise is in the development of neuroprotective agents. Studies have indicated that this compound can mitigate oxidative stress and reduce inflammation in neuronal cells, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent.

Moreover, recent research has explored the use of this compound in anti-tumor therapies. By targeting specific signaling pathways involved in cancer cell proliferation and apoptosis, this molecule has demonstrated significant anti-proliferative activity against various cancer cell lines. Its selective toxicity towards cancer cells makes it an attractive candidate for further preclinical studies.

In conclusion, 3-amino-1-(cyclohexylmethyl)-1,4-dihydropyridin-4-one is a versatile compound with a wide range of applications in both pharmacology and materials science. Its unique structure and functional groups make it an ideal candidate for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.